3-Bromo-4-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid
Overview
Description
“3-Bromo-4-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid” is a chemical compound with the molecular formula C12H10BrNO4 . It has a molecular weight of 312.12 .
Molecular Structure Analysis
The molecular structure of this compound includes a bromine atom attached to a benzene ring, which is also attached to a methoxy group and a carboxylic acid group . Additionally, the methoxy group is linked to a 5-methyl-1,2-oxazole ring .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a predicted boiling point of 470.8±45.0 °C and a predicted density of 1.599±0.06 g/cm3 . Its pKa is predicted to be 3.94±0.10 .Scientific Research Applications
Synthesis Techniques and Characterization
Research on the synthesis and characterization of compounds closely related to 3-Bromo-4-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid demonstrates the importance of such molecules in the field of organic chemistry. For instance, the synthesis of 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester from vanillin, involving bromation, oxidation, and esterification, underscores the versatility and reactivity of brominated benzoic acid derivatives in creating complex molecular structures (Zha Hui-fang, 2011).
Photodynamic Therapy Applications
Moreover, the study of zinc phthalocyanine derivatives for their singlet oxygen quantum yield introduces a potential application of brominated benzoic acid derivatives in photodynamic therapy. These compounds exhibit remarkable fluorescence properties and high singlet oxygen quantum yield, making them promising candidates for cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).
Molecular Interactions and Structural Insights
Studies on the influence of methoxy-substituents on halogen bonds in bromobenzoic acid compounds contribute to understanding the molecular interactions that dictate crystal packing and stability. This insight is critical for designing materials with desired physical and chemical properties (Pablo A. Raffo et al., 2016).
Antioxidant and Antimicrobial Properties
Research into the antioxidant activity of bromophenols, which shares structural similarity with the target compound, indicates potential health benefits and applications in food preservation and pharmaceuticals. These compounds exhibit potent free radical scavenging activity, suggesting that brominated benzoic acid derivatives could be valuable in developing new antioxidant agents (Ke-kai Li et al., 2011).
Chemical Reactivity and Non-linear Optical Properties
The detailed vibrational analysis and chemical reactivity descriptors of similar compounds help predict their reactivity, which is crucial for their applications in various chemical reactions and potential use in non-linear optical materials due to their electronic and structural properties (S. Yadav et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
3-bromo-4-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO4/c1-7-4-9(14-18-7)6-17-11-3-2-8(12(15)16)5-10(11)13/h2-5H,6H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFHYDBKDQQSNIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)COC2=C(C=C(C=C2)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1049922-12-4 | |
Record name | 3-bromo-4-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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